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Abstract
This technical guide provides a comprehensive overview of 3-(3-aminophenyl)-N-
methylpropanamide hydrochloride (CAS No: 1201633-58-0), a molecule of significant

interest in contemporary pharmaceutical research and development. While detailed public data

on this specific compound is emerging, this document synthesizes available information with

reasoned scientific extrapolation based on its structural motifs—the aminophenyl group and the

N-methylpropanamide side chain. We will delve into its chemical identity, propose a viable

synthetic route, discuss its potential mechanisms of action, and explore its promising

applications in medicinal chemistry, particularly in the realms of neuroscience and oncology.

This guide is intended to serve as a foundational resource for researchers initiating projects

involving this compound or similar chemical scaffolds.
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Introduction and Chemical Identity
3-(3-aminophenyl)-N-methylpropanamide hydrochloride is an organic salt with the

molecular formula C₁₀H₁₅ClN₂O.[1] The structure features a central benzene ring substituted

with an amino group and an N-methylpropanamide group at the meta position. The

hydrochloride salt form generally enhances the compound's stability and aqueous solubility,

which is a desirable property for pharmaceutical development.[1]

The presence of a primary aromatic amine and a secondary amide functional group suggests a

molecule with versatile chemical reactivity and the potential for diverse biological interactions.

The 3-aminophenyl moiety is a common pharmacophore found in a range of biologically active

molecules, while the N-methylpropanamide chain can influence pharmacokinetic properties

and target engagement.[2][3]

Physicochemical Properties
While extensive experimental data for 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride is not widely published, we can predict its key physicochemical properties

based on its structure. These predictions are valuable for designing experimental protocols,

such as dissolution studies and formulation development.

Property
Predicted
Value/Information

Source/Method

CAS Number 1201633-58-0 Chemical Supplier Data[1][4]

Molecular Formula C₁₀H₁₅ClN₂O Chemical Supplier Data[1][4]

Molecular Weight 214.70 g/mol Chemical Supplier Data[1]

Appearance
Likely a solid at room

temperature

General property of similar

organic salts

Solubility

Enhanced solubility in aqueous

solutions due to the

hydrochloride salt

Chemical Principles[1]

Storage
Room temperature, in a dry,

well-ventilated place
Chemical Supplier Data[1]
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Proposed Synthesis Pathway
A plausible and efficient synthesis of 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride can be envisioned through a multi-step process, leveraging well-established

organic chemistry reactions. The following protocol is a scientifically reasoned proposal for its

laboratory-scale synthesis.

Experimental Protocol: A Proposed Synthesis
Step 1: Nitration of Phenylpropanoic Acid

To a stirred solution of 3-phenylpropanoic acid in concentrated sulfuric acid, slowly add

concentrated nitric acid at a temperature maintained below 10°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Pour the reaction mixture over crushed ice to precipitate the product, 3-(3-

nitrophenyl)propanoic acid.

Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum.

Step 2: Amide Formation

Dissolve the 3-(3-nitrophenyl)propanoic acid in a suitable solvent such as dichloromethane.

Add a coupling agent, for example, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) (HATU), and a non-nucleophilic base like

diisopropylethylamine (DIPEA).

Add a solution of methylamine in tetrahydrofuran (THF) dropwise to the reaction mixture.

Stir the reaction at room temperature overnight.

Extract the product, 3-(3-nitrophenyl)-N-methylpropanamide, using standard liquid-liquid

extraction techniques and purify by column chromatography.

Step 3: Reduction of the Nitro Group
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Dissolve the 3-(3-nitrophenyl)-N-methylpropanamide in ethanol or methanol.

Add a catalyst, such as palladium on carbon (Pd/C).

Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator until

the reaction is complete (monitored by TLC or LC-MS).

Filter the reaction mixture through Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to obtain 3-(3-aminophenyl)-N-

methylpropanamide.

Step 4: Salt Formation

Dissolve the crude 3-(3-aminophenyl)-N-methylpropanamide in a suitable organic solvent

like diethyl ether or ethyl acetate.

Slowly add a solution of hydrochloric acid in the same solvent.

The hydrochloride salt will precipitate out of the solution.

Filter the solid, wash with the solvent, and dry under vacuum to yield 3-(3-aminophenyl)-N-
methylpropanamide hydrochloride.

Synthesis Workflow Diagram

3-Phenylpropanoic Acid Nitration
(HNO3, H2SO4)

Step 1 3-(3-Nitrophenyl)propanoic Acid Amide Coupling
(Methylamine, HATU)

Step 2 3-(3-Nitrophenyl)-N-methylpropanamide Nitro Reduction
(H2, Pd/C)

Step 3 3-(3-Aminophenyl)-N-methylpropanamide Salt Formation
(HCl)

Step 4 3-(3-Aminophenyl)-N-methylpropanamide
Hydrochloride

Click to download full resolution via product page

Caption: Proposed synthetic route for 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride.

Potential Mechanism of Action and Biological
Significance
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The chemical structure of 3-(3-aminophenyl)-N-methylpropanamide hydrochloride
suggests several potential mechanisms of action, making it a versatile scaffold for drug

discovery.

The 3-aminophenyl group is a known pharmacophore that can participate in various biological

interactions, including hydrogen bonding and pi-stacking with protein targets.[5] Compounds

containing this moiety have been investigated for a wide range of therapeutic applications,

including as anticancer agents and as modulators of neurological pathways.[6]

The N-methylpropanamide side chain can influence the molecule's pharmacokinetic profile.

The methyl group can play a significant role in modulating metabolic stability and binding

affinity to target proteins.[2][3] The amide linkage itself is a key structural feature in many

pharmaceuticals, contributing to their biological activity through hydrogen bonding interactions

with receptors and enzymes.[7]

Based on these structural features, 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride could potentially act as:

A modulator of neurotransmitter systems: Its structural similarity to certain neurotransmitters

or their precursors suggests it could interact with receptors for serotonin, dopamine, or other

signaling molecules in the central nervous system.[1][8] This aligns with its suggested use in

developing treatments for neurological and psychiatric conditions.[1]

An inhibitor of specific enzymes: The aminophenyl group can be a key binding element for

various enzymes. For instance, it is found in some kinase inhibitors and other enzyme-

targeted cancer therapies.[9]

A precursor for more complex molecules: This compound is described as a key intermediate

in the synthesis of active pharmaceutical ingredients (APIs).[1] Its reactive amino group

allows for further chemical modifications to build more complex and potent drug candidates.

Hypothetical Signaling Pathway Interaction
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Caption: Hypothetical modulation of a cell signaling pathway.

Applications in Research and Drug Development
The primary application of 3-(3-aminophenyl)-N-methylpropanamide hydrochloride is as a

building block and intermediate in pharmaceutical research.[1] Its potential therapeutic

applications are broad and can be inferred from the known activities of structurally related

compounds.
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Neuroscience: As suggested by supplier information, this molecule is of interest for the

development of drugs targeting neurological and psychiatric disorders, such as depression,

anxiety, and pain.[1] The aminophenyl moiety is present in compounds that interact with

serotonin and other neurotransmitter receptors.[8]

Oncology: The aminophenyl scaffold is a component of various anticancer agents.[6] Further

derivatization of the amino group could lead to the development of novel kinase inhibitors,

cell cycle inhibitors, or other targeted cancer therapies.

Medicinal Chemistry: As a versatile intermediate, it allows for the exploration of structure-

activity relationships (SAR) by modifying the amino and amide groups. This is a fundamental

practice in drug discovery to optimize the potency, selectivity, and pharmacokinetic

properties of lead compounds.

Safety and Handling
While specific toxicity data for 3-(3-aminophenyl)-N-methylpropanamide hydrochloride is

not readily available, it should be handled with the standard precautions for laboratory

chemicals. Based on GHS classifications for similar compounds, it may cause skin and eye

irritation and respiratory irritation.[10]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-

ventilated area.

Storage: Keep the container tightly closed in a dry and cool place.[1]

Conclusion
3-(3-aminophenyl)-N-methylpropanamide hydrochloride is a promising, albeit not yet

extensively characterized, molecule for pharmaceutical research and development. Its

chemical structure, featuring both a reactive aminophenyl group and a modifiable N-

methylpropanamide side chain, makes it a valuable intermediate for the synthesis of a wide

array of potential therapeutic agents. While this guide has provided a comprehensive overview

based on available data and scientific reasoning, further experimental validation of its
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synthesis, properties, and biological activities is necessary to fully unlock its potential in drug

discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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